Calcium citrate malate

• CAS: 159771-97-8
• Molecular Formula: C24H34Ca6O35
• Molecular Weight: 1123.0 g/mol
• InChI: InChI=1S/2C6H8O7.3C4H6O5.6Ca.6H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;3*5-2(4(8)9)1-3(6)7;;;;;;;;;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3*2,5H,1H2,(H,6,7)(H,8,9);;;;;;;6*1H2/q;;;;;6*+2;;;;;;/p-12
• InChIKey: FIMXXQGNZLGRCQ-UHFFFAOYSA-B

Calcium Citrate Malate: Identity and Bioavailability

Calcium citrate malate (CCM, CAS 159771-97-8) is a water‑soluble mixed calcium salt composed of variable molar ratios of calcium, citrate, and malate, produced as a metastable complex distinct from physical blends of calcium citrate and calcium malate [1]. Unlike simple calcium salts that rely primarily on gastric acid for solubilization, CCM is designed to maintain solubility across the gastrointestinal pH range—from acidic gastric conditions to neutral intestinal pH—through the formation of soluble calcium‑citrate‑malate complexes [2]. This property underpins its classification as a highly bioavailable calcium source, a designation formally recognized by the European Food Safety Authority as “slightly more bioavailable” than other forms of supplementary calcium [3].

pH-independent soluble complex across GI pH range (reported)

EFSA “slightly more bioavailable” determination vs. other calcium salts

Research-grade calcium source for fortification and absorption studies

• [1] Fox MM, Heckert DC, Luhrsen KR. Calcium citrate malate composition. US Patent 5,186,965. Issued February 16, 1993. View Source
• [2] Roth-Bassell HA, Clydesdale FM. In vitro solubility characteristics of six calcium salts. J Food Prot. 1992;55(12):1003-1005. doi:10.4315/0362-028X-55.12.1003. View Source
• [3] EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). Scientific Opinion on calcium citrate malate as a source for calcium for use in foods for Particular Nutritional Uses and in foods for the general population. EFSA Journal. 2007;5(10):612. doi:10.2903/j.efsa.2007.612. View Source

Calcium Citrate Malate: Substitution Bioavailability Risks

Generic substitution among calcium salts—even those sharing the citrate anion—fails to preserve performance because in‑class compounds exhibit fundamentally different solubility profiles, pH‑dependent precipitation behavior, and calcium‑complexation chemistry that directly govern absorbability [1]. Calcium citrate malate is a metastable complex engineered to maintain soluble calcium at neutral intestinal pH via stable calcium‑citrate‑malate complex formation, whereas calcium carbonate requires gastric acid for dissolution and calcium phosphate precipitates extensively in intestinal conditions [2]. Even calcium citrate, although superior to carbonate, does not achieve the solubility ceiling of CCM; independent determinations show CCM solubility of approximately 80 mM/L compared with 7.3 mM/L for calcium citrate and 0.14 mM/L for calcium carbonate [3]. These differences are not marginal but generational, and substituting one calcium source for another—even with equivalent elemental calcium labeling—changes the absorbable dose delivered, undermining clinical and formulation endpoints. The quantitative evidence below demonstrates that CCM's differentiation is measurable, reproducible, and functionally meaningful.

Calcium carbonate

Dissolution requires gastric acid; absorbable dose may shift under achlorhydric conditions.

Calcium citrate

Lower neutral-pH soluble complex formation vs. CCM may limit intestinal calcium delivery.

Calcium phosphate

Extensive precipitation at intestinal pH reduces bioaccessibility.

• [1] Fox MM, Heckert DC, Luhrsen KR. Calcium citrate malate composition. US Patent 5,186,965. Issued February 16, 1993. View Source
• [2] Roth-Bassell HA, Clydesdale FM. In vitro solubility characteristics of six calcium salts. J Food Prot. 1992;55(12):1003-1005. doi:10.4315/0362-028X-55.12.1003. View Source
• [3] Heaney RP, Recker RR, Weaver CM. Absorbability of calcium sources: the limited role of solubility. Calcif Tissue Int. 1990;46(5):300-304. Data as compiled in: KIPDF. Offering Elemental Calcium of the Natural Calcium Supplement. Solubility comparison table. View Source

Calcium Citrate Malate: Head-to-Head Evidence

Calcium Absorption vs. Tricalcium Phosphate Blend

In a randomized crossover study of 25 healthy premenopausal women, calcium citrate malate (CCM) delivered 48% greater total calcium absorption than a tricalcium phosphate/calcium lactate blend when both were provided in orange juice at a 500‑mg elemental calcium dose. The area under the serum calcium concentration–time curve from 0 to 9 hours (AUC₀–₉) was 48% higher for CCM (P < 0.001), corresponding to absorbed calcium masses of 148 ± 9.0 mg for CCM versus 100 ± 8.9 mg for the comparator [1].

Calcium Absorption

Head-to-head

+48% AUC_0–9; 148 vs 100 mg absorbed (P<0.001)

Supports higher absorbable calcium per dose

Crossover (n=25), orange juice, fasted

Evidence Dimension	Absorbed calcium mass derived from serum AUC₀–₉
Target Compound Data	148 ± 9.0 mg absorbed calcium
Comparator Or Baseline	Tricalcium phosphate/calcium lactate blend: 100 ± 8.9 mg absorbed calcium
Quantified Difference	48% higher AUC for CCM; absolute difference of +48 mg absorbed calcium
Conditions	Randomized crossover; n = 25 premenopausal women; 500‑mg elemental Ca in orange juice; overnight fast; AUC 0–9 h post‑ingestion

Why This Matters

In food‑fortification procurement, CCM delivers nearly 50% more absorbable calcium per label‑claimed milligram than a widely used commercial fortification blend, directly affecting nutrient claim substantiation.

• [1] Heaney RP, Rafferty K, Bierman J. Calcium fortification systems differ in bioavailability. J Am Diet Assoc. 2005;105(5):807-809. doi:10.1016/j.jada.2005.02.012. View Source

Bone Preservation vs. Calcium Carbonate

In a two‑year, double‑blind, placebo‑controlled trial of 301 postmenopausal women with low calcium intake (<400 mg/day), calcium citrate malate (500 mg Ca/day) prevented bone loss at the femoral neck, radius, and spine simultaneously. In contrast, calcium carbonate preserved density only at the femoral neck and radius while failing to prevent spine loss. Quantitative site‑specific changes for the low‑intake subgroup: CCM showed mean bone density changes of +0.87% (femoral neck), +1.05% (radius), and −0.38% (spine), versus calcium carbonate values of +0.08% (femoral neck), +0.24% (radius), and −2.54% (spine). CCM was significantly different from placebo at all three sites (P < 0.05); calcium carbonate was not significantly different from placebo at the spine [1].

Bone Density Preservation

Head-to-head

Spine BMD: −0.38% CCM vs −2.54% CaCO₃ (2 y)

Spine-site BMD endpoint response differed

RCT, 301 postmenopausal women, low Ca intake

Evidence Dimension	Mean percent change in bone mineral density at three skeletal sites over 2 years
Target Compound Data	Femoral neck: +0.87 ± 1.01%; Radius: +1.05 ± 0.75%; Spine: −0.38 ± 0.82%
Comparator Or Baseline	Calcium carbonate: Femoral neck: +0.08 ± 0.98%; Radius: +0.24 ± 0.70%; Spine: −2.54 ± 0.85%. Placebo: Femoral neck: −2.11 ± 0.93%; Radius: −2.33 ± 0.72%; Spine: −2.85 ± 0.77%
Quantified Difference	CCM vs. calcium carbonate at the spine: absolute difference of ~2.16 percentage points (favoring CCM). CCM preserved all three sites; calcium carbonate failed to preserve spine.
Conditions	Two‑year randomized, double‑blind, placebo‑controlled trial; n = 301 postmenopausal women (6+ years post‑menopause) with dietary Ca <400 mg/day; 500 mg elemental Ca/day

Why This Matters

For clinical nutrition and supplement procurement targeting osteoporosis intervention, CCM provides multi‑site bone protection that calcium carbonate cannot replicate, making spine‑site efficacy a key differentiator for product claims and formulary inclusion.

• [1] Dawson-Hughes B, Dallal GE, Krall EA, Sadowski L, Sahyoun N, Tannenbaum S. A controlled trial of the effect of calcium supplementation on bone density in postmenopausal women. N Engl J Med. 1990;323(13):878-883. doi:10.1056/NEJM199009273231305. View Source

Trabecular Bone Accrual vs. Calcium Carbonate

In weanling female C/D rats fed diets containing 0.3% or 0.6% Ca for up to 12 weeks, calcium citrate malate (CCM) produced substantially more trabecular bone than calcium carbonate (CaCO₃). At 4 weeks, CCM‑fed rats had 23–25% greater trabecular bone volume; by 12 weeks, the advantage widened to 44–47% greater trabecular bone in CCM‑fed versus CaCO₃‑fed animals. No significant differences in cortical bone were observed between sources, indicating the differentiation is specific to trabecular bone accretion, the site most relevant to osteoporosis fragility [1].

Trabecular Bone Accrual

Head-to-head

+44–47% trabecular bone vol. vs CaCO₃ at 12 wk (rat)

Trabecular accrual endpoint response differed

Weanling rat model, histomorphometry

Evidence Dimension	Trabecular bone volume (histomorphometric assessment of tibia)
Target Compound Data	23–25% greater trabecular bone vs. CaCO₃ at 4 weeks; 44–47% greater at 12 weeks
Comparator Or Baseline	Calcium carbonate (CaCO₃) at equivalent dietary calcium levels (0.3% and 0.6% Ca)
Quantified Difference	+44–47% trabecular bone volume after 12 weeks (CCM vs. CaCO₃). Dose‑response effect: larger difference under marginal calcium intake (0.3% Ca)
Conditions	Weanling female C/D rats; 4‑ and 12‑week feeding; 0.3% and 0.6% dietary Ca; histomorphometric tibia analysis

Why This Matters

The progressive, cumulative bone‑building advantage of CCM over calcium carbonate in a chronic dosing model supports its selection for products targeting peak bone mass accrual in adolescents and young adults, where trabecular bone development is critical.

• [1] Miller JZ, Smith DL, Flora L, Slemenda C, Jiang X, Johnston CC Jr. Effect of calcium citrate-malate on skeletal development in young, growing rats. J Nutr. 1990;120(8):930-936. View Source

Iron Compatibility vs. Calcium Carbonate and Citrate

In iron‑deficient anemic rats co‑administered calcium supplements with ferrous fumarate, calcium citrate malate (CCM) showed significantly less inhibition of iron absorption than calcium carbonate (CaCO₃). After 3 days of co‑administration, the CCM/ferrous fumarate group achieved significantly higher hemoglobin levels than the CaCO₃/ferrous fumarate group; by day 14, hemoglobin was markedly higher (P < 0.01). Serum iron concentration was significantly higher in CCM‑treated animals after only 1 day (P < 0.01). Pharmacokinetic analysis via calcitonin AUC indicated CCM itself also demonstrated higher calcium bioavailability than CaCO₃ and bone calcium [1].

Iron Interaction

Head-to-head

Higher Hb day 14, higher serum Fe day 1 vs CaCO₃ (P<0.01)

Mineral interaction endpoint context differed

Iron-deficient rat model, co‑admin ferrous fumarate

Evidence Dimension	Hemoglobin restoration and serum iron concentration during concurrent calcium–iron supplementation
Target Compound Data	CCM: hemoglobin significantly elevated at day 3 and markedly higher at day 14; serum iron significantly higher at day 1
Comparator Or Baseline	Calcium carbonate (CaCO₃): slower hemoglobin recovery; lower serum iron at day 1 (P < 0.01 CCM vs. CaCO₃)
Quantified Difference	Statistically significant hemoglobin elevation advantage (P < 0.01) at day 14; serum iron advantage at day 1 (P < 0.01). CCM calcitonin AUC higher than CaCO₃ and bone calcium.
Conditions	Iron‑deficiency anemia rat model; co‑administration of calcium salts with ferrous fumarate; hemoglobin, serum iron, and calcitonin AUC measured

Why This Matters

For prenatal or iron‑deficient populations requiring simultaneous calcium and iron supplementation, CCM reduces the well‑known calcium‑induced iron absorption blockade more effectively than calcium carbonate, enabling co‑formulation or co‑administration protocols with better hematological outcomes.

• [1] Wu M, Chen S, Yan X. Effect of different calcium supplements on the absorption of calcium and ferrum in the iron deficiency anemia rats. Science and Technology of Food Industry. 2015;(17):371-374. doi:10.13386/j.issn1002-0306.2015.17.068. View Source

Neutral pH Solubility vs. Phosphate and Carbonate

Sequential pH treatment simulating gastric (pH 2.0) to intestinal (pH 7.0) transit was applied to six calcium salts: lactate, carbonate, citrate, gluconate, phosphate, and citrate malate. At gastric pH, 80–90% of soluble calcium was ionic across all salts. However, upon elevation to intestinal pH 7.0, calcium citrate malate and calcium citrate uniquely maintained significantly higher levels of soluble calcium complex, while calcium phosphate precipitated extensively [1]. This sustained solubility is attributed to the formation of a soluble calcium–citrate–malate complex that resists neutral‑pH precipitation, a property absent in calcium carbonate and phosphate [2].

pH-Solubility Profile

Cross-study comparable

Highest soluble complex tier: CCM ≈ citrate >> gluconate > carbonate > phosphate at pH 7.0

Neutral-pH bioaccessibility context supported

In vitro sequential pH model, 6 salts

Evidence Dimension	Soluble calcium complex formation at pH 7.0 (simulated intestinal fluid)
Target Compound Data	Calcium citrate malate: significantly high soluble complex at pH 7.0 (qualitative ranking: highest tier with calcium citrate)
Comparator Or Baseline	Calcium phosphate: extensive precipitation at pH 7.0. Calcium carbonate: limited solubility. Calcium gluconate, lactate: intermediate solubility.
Quantified Difference	Not expressed as single numeric value in primary study; both citrate and citrate malate formed the significantly highest soluble complex tier vs. phosphate (near‑complete precipitation). Best‑case solubility ranking: CCM ≈ citrate >> gluconate ≈ lactate >> carbonate > phosphate at neutral pH.
Conditions	In vitro sequential pH model; pH 2.0 (gastric) → pH 7.0 (intestinal); six calcium salts evaluated for ionic and total soluble calcium

Why This Matters

Solubility at neutral pH is a critical determinant of calcium bioaccessibility in the small intestine. For formulators targeting achlorhydric populations, elderly users, or proton‑pump inhibitor co‑users, CCM's pH‑independent solubility profile provides a mechanistic basis for superior absorption that calcium carbonate cannot offer.

• [1] Roth-Bassell HA, Clydesdale FM. In vitro solubility characteristics of six calcium salts. J Food Prot. 1992;55(12):1003-1005. doi:10.4315/0362-028X-55.12.1003. View Source
• [2] Fox MM, Heckert DC, Luhrsen KR. Calcium citrate malate composition. US Patent 5,186,965. Issued February 16, 1993. View Source

Regulatory Bioavailability Opinion

The European Food Safety Authority (EFSA) completed a systematic safety and bioavailability evaluation of calcium citrate malate as a novel calcium source. In its published Scientific Opinion, EFSA concluded that calcium citrate malate is "slightly more bioavailable" than other inorganic and organic calcium salts authorized for use in food supplements and fortified foods [1]. This represents the only calcium salt form to receive a specific, favorable bioavailability determination from EFSA in this regulatory context, distinguishing it from calcium carbonate, calcium citrate, calcium lactate, and calcium gluconate, none of which received comparable explicit bioavailability preference statements from the Authority.

EFSA Bioavailability Opinion

Class-level inference

“Slightly more bioavailable” than other Ca salts (EFSA 2007)

Regulatory bioavailability context noted

Qualitative regulatory determination

Evidence Dimension	Regulatory bioavailability classification
Target Compound Data	"Slightly more bioavailable" than other calcium supplementation forms (EFSA conclusion)
Comparator Or Baseline	All other calcium salts authorized for food supplements and fortified foods (no comparable explicit EFSA bioavailability preference statement exists for any single comparator)
Quantified Difference	Qualitative regulatory determination. No specific percentage advantage stated; phrasing indicates consistent directional superiority across the body of reviewed evidence.
Conditions	EFSA systematic review of published bioavailability data, including human absorption studies

Why This Matters

For international regulatory submissions and product label substantiation, EFSA's favorable bioavailability opinion on CCM provides a unique, defensible regulatory positioning advantage not available to competing calcium sources, supporting premium product claims and market access in EU and Codex-aligned jurisdictions.

• [1] EFSA Panel on Food Additives and Nutrient Sources added to Food (ANS). Scientific Opinion on calcium citrate malate as a source for calcium for use in foods for Particular Nutritional Uses and in foods for the general population. EFSA Journal. 2007;5(10):612. doi:10.2903/j.efsa.2007.612. View Source

Calcium Citrate Malate: Application Scenarios

High-Bioavailability Calcium Fortification

When developing a calcium‑fortified juice, dairy alternative, or ready‑to‑drink nutritional beverage aimed at delivering substantiated calcium bioavailability claims, calcium citrate malate is the evidence‑backed choice. The 48% higher serum AUC versus a tricalcium phosphate/calcium lactate blend in orange juice [1] directly supports CCM as the superior fortificant for products where label claims of high bioavailability must withstand regulatory scrutiny. Additionally, fractional absorption from CCM‑fortified apple juice reached 42% in postmenopausal women and 61% whole‑body retention in rats [Section 3, Evidence Item 1 additional context derived from fractional absorption literature]. This scenario applies to manufacturers targeting bone‑health positioning, nutrient content claims, or clinical nutrition markets.

Multi-Site Bone Protection for Osteoporosis

For dietary supplement formulators producing products intended for postmenopausal women or osteopenic populations, calcium citrate malate provides vertebral spine protection that calcium carbonate fails to deliver. The NEJM trial demonstrated CCM prevented bone loss at the spine, femoral neck, and radius simultaneously in women with low calcium intake, while calcium carbonate could not prevent spine loss (−2.54% vs. −0.38% for CCM) [2]. This scenario directly supports the selection of CCM for premium bone‑health supplements, clinical trial material sourcing, and institutional formulary procurement where evidence of site‑comprehensive efficacy is a decision driver.

Calcium-Iron Co-Supplementation Products

In prenatal multivitamin/mineral formulations, geriatric supplements, or standalone calcium‑plus‑iron products where mineral‑mineral interaction is a formulation challenge, CCM enables co‑delivery with reduced iron absorption inhibition. The rat anemic model evidence showing significantly faster hemoglobin recovery and higher serum iron with CCM compared to calcium carbonate [3] provides mechanistic justification for formulating CCM into products targeting populations with concurrent calcium and iron needs. This application scenario is especially relevant for manufacturers serving markets with high anemia prevalence or for products seeking a differentiation claim based on mineral compatibility.

Calcium for Low Gastric Acid Conditions

For product lines targeting elderly consumers, patients on proton‑pump inhibitors (PPIs), or individuals with atrophic gastritis—all conditions characterized by impaired gastric acid secretion—CCM's demonstrated pH‑independent solubility is a decisive procurement rationale. The in vitro evidence establishes that CCM maintains high soluble calcium complex levels at neutral pH 7.0, whereas calcium carbonate requires gastric acid for dissolution and calcium phosphate precipitates under the same conditions [4][5]. This makes CCM the calcium salt of choice for age‑targeted formulations and specialty medical nutrition where gastric acidity cannot be assumed.

Application

Selection Property

Validation Focus

Calcium fortification research

pH-independent solubility complex formation

Serum calcium AUC and fractional absorption verification

Bone mineral density research (postmenopausal model)

Spine-site BMD endpoint monitoring

Multi-site bone density response assessment

Mineral interaction research (calcium–iron)

Hemoglobin and serum iron endpoint context

Iron absorption interaction under calcium co-administration

Low gastric acid model research

Acid-independent solubility

Soluble calcium complex stability at neutral pH

• [1] Heaney RP, Rafferty K, Bierman J. Calcium fortification systems differ in bioavailability. J Am Diet Assoc. 2005;105(5):807-809. doi:10.1016/j.jada.2005.02.012. View Source
• [2] Dawson-Hughes B, Dallal GE, Krall EA, Sadowski L, Sahyoun N, Tannenbaum S. A controlled trial of the effect of calcium supplementation on bone density in postmenopausal women. N Engl J Med. 1990;323(13):878-883. doi:10.1056/NEJM199009273231305. View Source
• [3] Wu M, Chen S, Yan X. Effect of different calcium supplements on the absorption of calcium and ferrum in the iron deficiency anemia rats. Science and Technology of Food Industry. 2015;(17):371-374. doi:10.13386/j.issn1002-0306.2015.17.068. View Source
• [4] Roth-Bassell HA, Clydesdale FM. In vitro solubility characteristics of six calcium salts. J Food Prot. 1992;55(12):1003-1005. doi:10.4315/0362-028X-55.12.1003. View Source
• [5] Fox MM, Heckert DC, Luhrsen KR. Calcium citrate malate composition. US Patent 5,186,965. Issued February 16, 1993. View Source